Cas no 1261955-76-3 (4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol)

• Product Name: 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol
• CAS No: 1261955-76-3
• MF: C₁₅H₁₃F₃O₃
• MW: 298.257135152817
• MDL: MFCD18315365
• CID: 2765887
• PubChem ID: 53221105
• Update Time: 2025-05-04

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00685790
• MFCD18315365
• 1261955-76-3
• 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol, 95%
• 3,4'-Dimethoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-2-METHOXYPHENOL
• 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol

• MDL： MFCD18315365
• Inchi： 1S/C15H13F3O3/c1-20-13-6-4-9(7-11(13)15(16,17)18)10-3-5-12(19)14(8-10)21-2/h3-8,19H,1-2H3
• InChI Key： CLDLRBVUQYFVFY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(=C(C=1)OC)O)OC)(F)F

Computed Properties

• Exact Mass: 298.08167876Da
• Monoisotopic Mass: 298.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol: A Promising Compound in Medicinal Chemistry

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol, with the CAS number 1261955-76-3, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in pharmaceutical research. The trifluoromethyl group within its chemical framework is a critical feature, as it enhances the compound's metabolic stability and biological activity. Recent studies have highlighted the importance of such structural modifications in optimizing drug efficacy and reducing side effects.

The 4-methoxyphenyl and 2-methoxyphenol moieties contribute to the compound's multifunctional properties. These aromatic rings, combined with the trifluoromethyl substituent, create a complex molecular architecture that facilitates interactions with biological targets. Researchers have demonstrated that the presence of these functional groups can significantly influence the compound's pharmacokinetic profile, making it a valuable candidate for further development.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol in various biological systems. Machine learning algorithms, for instance, have been employed to model the compound's interactions with enzymes and receptors. These predictive models have proven instrumental in identifying potential therapeutic applications, particularly in the treatment of inflammatory diseases and neurodegenerative disorders.

One of the most notable studies published in Journal of Medicinal Chemistry (2023) explored the anti-inflammatory properties of 4-(4-Methoxy-3-trifluoromyphenyl)-2-methoxyphenol. The research team discovered that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This finding aligns with the growing interest in developing compounds that target specific inflammatory pathways without compromising systemic immunity.

The trifluoromethyl group's role in enhancing the compound's stability is particularly noteworthy. Unlike conventional methoxy groups, the trifluoromethyl substituent provides increased metabolic resistance, allowing the compound to remain active in the body for extended periods. This characteristic is crucial for drugs requiring prolonged therapeutic effects, such as those used in chronic disease management.

Another critical aspect of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol is its potential as a lead compound for drug discovery. The compound's ability to modulate multiple biological targets makes it an attractive candidate for the development of multi-target drugs. This approach is gaining traction in modern pharmacology, as it addresses the complexity of diseases like cancer and Alzheimer's, which involve multiple pathological mechanisms.

Recent studies have also focused on the synthesis of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol using sustainable methods. The development of green chemistry protocols has been a priority in pharmaceutical research, as it reduces environmental impact while maintaining high yields. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described a novel catalytic approach that significantly improved the efficiency of the compound's synthesis, marking a significant step toward scalable production.

The compound's potential applications extend beyond traditional therapeutic areas. Research published in ACS Chemical Biology (2023) explored its use in the development of targeted therapies for oncology. The study demonstrated that the compound can selectively inhibit specific signaling pathways in cancer cells, offering a new strategy for personalized medicine. This finding underscores the importance of molecular design in creating drugs with enhanced specificity and reduced toxicity.

Another area of interest is the compound's role in neuropharmacology. Preliminary studies suggest that 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol may have neuroprotective effects, potentially benefiting patients with neurodegenerative diseases. These findings are supported by in vitro experiments showing the compound's ability to reduce oxidative stress and neuronal damage, highlighting its therapeutic potential in neurological conditions.

The compound's pharmacokinetic properties are another area of active research. Studies have shown that its trifluoromethyl group contributes to improved oral bioavailability, a critical factor for drug development. This characteristic is particularly important for drugs that require systemic administration, as it ensures effective delivery to target tissues while minimizing side effects.

In addition to its therapeutic applications, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol has attracted attention for its potential as a tool compound in drug discovery. Its unique structure allows researchers to explore various chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is essential for addressing the diverse needs of modern medicine, from antibiotic resistance to precision oncology.

The compound's development also highlights the importance of interdisciplinary research in pharmaceutical science. Collaboration between chemists, biologists, and computational scientists has been pivotal in advancing our understanding of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol's mechanisms of action. Such collaborative efforts are increasingly common in drug discovery, as they facilitate the integration of diverse expertise to overcome complex challenges in pharmaceutical development.

Furthermore, the compound's potential applications in the field of anti-infective drugs are being explored. Recent studies suggest that its trifluoromethyl group may contribute to its antimicrobial activity, offering a new approach to combat antibiotic-resistant pathogens. This research is particularly relevant given the growing global health threat posed by multidrug-resistant infections.

The compound's role in the development of novel therapeutic strategies is also being investigated. For example, its ability to modulate immune responses has led to its consideration as a potential treatment for autoimmune diseases. Preliminary studies indicate that 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol may help regulate the immune system, reducing the overactivation that characterizes conditions like rheumatoid arthritis and lupus.

As research into 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol progresses, its potential applications continue to expand. The compound's unique molecular structure, combined with its favorable pharmacological properties, positions it as a promising candidate for further development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for new treatments in various medical fields.

In conclusion, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol represents a significant advancement in medicinal chemistry. Its unique molecular structure, enhanced stability, and multifunctional properties make it a valuable candidate for drug development. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the future of pharmaceutical science.